Cas no 1806537-06-3 (3-Bromo-1-(3,4-diethylphenyl)propan-1-one)

• Product Name: 3-Bromo-1-(3,4-diethylphenyl)propan-1-one
• CAS No: 1806537-06-3
• MF: C₁₃H₁₇BrO
• MW: 269.177483320236
• CID: 4792814
• Update Time: 2023-08-17

3-Bromo-1-(3,4-diethylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(3,4-diethylphenyl)propan-1-one

• Inchi： 1S/C13H17BrO/c1-3-10-5-6-12(9-11(10)4-2)13(15)7-8-14/h5-6,9H,3-4,7-8H2,1-2H3
• InChI Key： JOWGOOPEUNCQAJ-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(CC)=C(C=1)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 203
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1